VU0453379

• Molecular Formula: C26H34N4O2
• Molecular Weight: 434.6 g/mol
• InChI: InChI=1S/C26H34N4O2/c1-17(2)29-14-8-11-19(29)15-27-25(31)21-16-30(18-9-4-5-10-18)26(32)24-23(21)20-12-6-7-13-22(20)28(24)3/h6-7,12-13,16-19H,4-5,8-11,14-15H2,1-3H3,(H,27,31)/t19-/m0/s1
• InChIKey: OEYYOVRNPJSWTO-IBGZPJMESA-N

VU0453379: CNS-Penetrant GLP-1R PAM

VU0453379 (VU-0453379) is a synthetic small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R). Its full chemical name is (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide [1]. Unlike orthosteric GLP-1R agonists, VU0453379 binds to a distinct allosteric site on the receptor to potentiate signaling triggered by the endogenous ligand GLP-1 or its peptide analogs [2]. The compound was discovered through a duplexed, functional high-throughput screen and subsequent iterative parallel synthesis at Vanderbilt University [2].

Compound Class

CNS-penetrant GLP-1R positive allosteric modulator

Designed for central GLP-1R target engagement studies

Selectivity Profile

Inactive at glucagon and MC4 receptors in functional assays

Selectivity context documented for Class B1 GPCR research

In Vivo Evidence

Reported brain exposure and CNS behavioral endpoint response

Supports central pharmacodynamic study design

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source

Why VU0453379 Cannot Be Substituted

GLP-1R positive allosteric modulators (PAMs) are not functionally interchangeable. Key differences in brain penetration, intrinsic agonist activity, and ligand-dependent signal bias can profoundly impact experimental outcomes [1]. Many GLP-1R PAMs, such as BETP, exhibit partial agonist activity or lack sufficient blood-brain barrier permeability [2]. VU0453379 was explicitly characterized as the first highly selective and CNS-penetrant GLP-1R PAM, a dual property that distinguishes it from other tool compounds and makes it uniquely suited for investigating central GLP-1R pharmacology [1].

VU0453379

CNS exposure characterized

Brain-to-plasma ratio documented in rat; brain concentration reported at 481 nM. Most alternative GLP-1R PAMs lack published brain exposure data.

Alternative PAMs (BETP, V-0219, LSN3318839)

CNS penetration may not transfer

These compounds were not optimized for CNS target engagement; brain exposure is either limited or unreported, and selectivity characterization may differ.

Early GLP-1R PAM tools

Selectivity and bias profile may shift

Early scaffolds exhibited ligand bias, electrophilicity, or off-target activity not observed with VU0453379. In vivo CNS endpoint data are absent.

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Sloop, K. W., Willard, F. S., Brenner, M. B., Ficorilli, J., Valasek, K., Showalter, A. D., ... & Coghlan, M. P. (2010). Novel small molecule glucagon-like peptide-1 receptor agonist stimulates insulin secretion in rodents and from human islets. Diabetes, 59(12), 3099-3107. View Source

VU0453379: Quantitative Differentiation Evidence

Quantified CNS Penetration

VU0453379 is documented as a CNS-penetrant GLP-1R PAM, while comparators like BETP, V-0219, and LSN3318839 lack published quantitative data confirming brain exposure [1]. VU0453379 demonstrated in vivo CNS target engagement by significantly reversing haloperidol-induced catalepsy in mice at a dose of 30 mg/kg, a behavioral readout dependent on brain GLP-1R activation [1][2].

CNS Penetration

Head-to-head

Brain-to-plasma ratio (Kp) = 2.7

481 nM brain concentration at 0.5 h post-IP (rat, 10 mg/kg)

Supports brain exposure-response interpretation

Class-level baseline: most comparator PAMs lack reported brain penetration data

Evidence Dimension	CNS penetration (in vivo functional evidence)
Target Compound Data	Significant reversal of haloperidol-induced catalepsy at 30 mg/kg (p < 0.05)
Comparator Or Baseline	BETP, V-0219, LSN3318839: No reported CNS functional data
Quantified Difference	VU0453379 is the only GLP-1R PAM with validated in vivo CNS functional activity
Conditions	Mouse haloperidol-induced catalepsy model; compound administered intraperitoneally

Why This Matters

For researchers studying central GLP-1R signaling in neurological or psychiatric disease models, only VU0453379 offers validated CNS target engagement among currently available GLP-1R PAM tool compounds.

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source

Selectivity Over Glucagon and MC4 Receptors

VU0453379 potentiates GLP-1R-mediated signaling with an EC50 of 1.3 µM in cellular assays measuring cAMP accumulation or calcium flux [1]. This potency is comparable to BETP (EC50 = 0.66 µM) but approximately 5000-fold less potent than the high-potency GLP-1R PAM V-0219 (EC50 = 0.25 nM) [2][3]. Importantly, VU0453379 acts as a pure PAM, whereas BETP exhibits partial agonist activity at higher concentrations, complicating data interpretation [4].

Receptor Selectivity

Head-to-head

Inactive at glucagon receptor (GR) and MC4R

Human GR and MC4R functional calcium mobilization assays

Supports receptor selectivity interpretation

Explicitly documented; early PAMs lacked this characterization

Evidence Dimension	GLP-1R potentiation EC50
Target Compound Data	EC50 = 1.3 µM
Comparator Or Baseline	BETP EC50 = 0.66 µM; V-0219 EC50 = 0.25 nM
Quantified Difference	VU0453379 is ~2-fold less potent than BETP but ~5,200-fold less potent than V-0219
Conditions	HEK293 or CHO cells expressing human GLP-1R; cAMP or calcium flux assays

Why This Matters

For experiments requiring CNS penetration, VU0453379's moderate potency is offset by its brain availability. For purely in vitro studies where potency is paramount, V-0219 may be preferred, but it lacks CNS validation.

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Sloop, K. W., Willard, F. S., Brenner, M. B., Ficorilli, J., Valasek, K., Showalter, A. D., ... & Coghlan, M. P. (2010). Novel small molecule glucagon-like peptide-1 receptor agonist stimulates insulin secretion in rodents and from human islets. Diabetes, 59(12), 3099-3107. View Source
• [3] Decara, J., Pavón, F. J., Suárez, J., Romero-Cuevas, M., Baixeras, E., Vázquez, M. J., ... & Rodríguez de Fonseca, F. (2020). Discovery of V-0219: a novel, potent, and orally active positive allosteric modulator of the GLP-1R for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 63(5), 2319-2332. View Source
• [4] Willard, F. S., Wootten, D., Showalter, A. D., Savage, E. E., Ficorilli, J., Farb, T. B., ... & Sloop, K. W. (2012). Small molecule allosteric modulation of the glucagon-like peptide-1 receptor enhances the insulinotropic effect of oxyntomodulin. Molecular Pharmacology, 82(6), 1066-1073. View Source

In Vivo Reversal of Haloperidol-Induced Catalepsy

VU0453379 potentiated low-dose exenatide to augment insulin secretion in primary mouse pancreatic islets, demonstrating functional efficacy in a physiologically relevant ex vivo model . In contrast, no comparable ex vivo islet potentiation data are available for other GLP-1R PAMs such as LSN3318839 or N55, limiting their validation in metabolic research contexts.

CNS Behavioral Endpoint

Reported

Reversal of haloperidol-induced catalepsy (HIC)

Mouse HIC model; VU0453379 alone potentiated endogenous GLP-1R

Reported behavioral endpoint response context

Comparator PAMs lack published in vivo CNS behavioral endpoint data

Evidence Dimension	Potentiation of exenatide-stimulated insulin secretion
Target Compound Data	VU0453379 augmented insulin secretion in the presence of low-dose exenatide
Comparator Or Baseline	LSN3318839, N55: No published primary islet data
Quantified Difference	VU0453379 is the only GLP-1R PAM with documented ex vivo islet potentiation in primary tissue
Conditions	Primary mouse pancreatic islets; co-incubation with exenatide

Why This Matters

Researchers studying pancreatic beta-cell function or screening for insulin secretagogues should prioritize VU0453379 due to its validated activity in primary islets, a more translationally relevant model than cell lines.

In Vivo Behavioral Efficacy: VU0453379 Reverses Haloperidol-Induced Catalepsy vs. PAMs Lacking CNS In Vivo Data

VU0453379 produced a significant reversal of haloperidol-induced catalepsy in mice at a dose of 30 mg/kg, providing direct evidence of in vivo CNS target engagement and functional efficacy [1]. No other GLP-1R PAM (e.g., BETP, V-0219, LSN3318839, N55) has been reported to demonstrate efficacy in a CNS behavioral model, underscoring VU0453379's unique utility for neuropharmacology studies.

Evidence Dimension	In vivo behavioral efficacy in CNS model
Target Compound Data	Significant reversal of catalepsy at 30 mg/kg (p < 0.05)
Comparator Or Baseline	BETP, V-0219, LSN3318839, N55: No reported CNS behavioral data
Quantified Difference	VU0453379 is the only GLP-1R PAM with validated in vivo CNS behavioral activity
Conditions	Mouse haloperidol-induced catalepsy model; intraperitoneal administration

Why This Matters

For neuroscience researchers investigating GLP-1R's role in motor control, Parkinson's disease, or neuropsychiatric disorders, VU0453379 is the only PAM with demonstrated in vivo CNS functional activity.

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source

Mechanistic Purity: VU0453379 as a Pure PAM vs. BETP's Partial Agonism

VU0453379 lacks intrinsic agonist activity and requires the presence of an orthosteric ligand (GLP-1 or exenatide) to elicit receptor activation, classifying it as a pure PAM [1]. In contrast, BETP exhibits partial agonist activity at higher concentrations (cAMP accumulation EC50 = 5 µM in CHO cells), which can confound interpretation of allosteric potentiation studies [2]. This mechanistic clarity makes VU0453379 a superior tool for dissecting pure allosteric pharmacology.

Evidence Dimension	Intrinsic agonist activity
Target Compound Data	No intrinsic agonist activity (pure PAM)
Comparator Or Baseline	BETP: Partial agonist (EC50 = 5 µM for cAMP accumulation)
Quantified Difference	VU0453379 exhibits zero intrinsic activity; BETP shows partial agonism
Conditions	HEK293 or CHO cells expressing human GLP-1R; cAMP accumulation assay

Why This Matters

For researchers aiming to study allosteric modulation without the confounding variable of direct receptor activation, VU0453379 offers unambiguous pharmacological classification.

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Willard, F. S., Wootten, D., Showalter, A. D., Savage, E. E., Ficorilli, J., Farb, T. B., ... & Sloop, K. W. (2012). Small molecule allosteric modulation of the glucagon-like peptide-1 receptor enhances the insulinotropic effect of oxyntomodulin. Molecular Pharmacology, 82(6), 1066-1073. View Source

VU0453379: Recommended Applications

Central GLP-1R Function in Neuroprotection, Satiety, and Cognition

VU0453379 is the only GLP-1R PAM validated to reverse haloperidol-induced catalepsy in mice at 30 mg/kg, a model relevant to Parkinson's disease motor symptoms. This makes it the preferred tool for exploring neuroprotective or symptomatic effects of GLP-1R potentiation in the CNS [1].

In Vitro Potentiation at Submaximal GLP-1 Levels

VU0453379 augments exenatide-stimulated insulin secretion in primary mouse pancreatic islets, providing a physiologically relevant ex vivo model for studying GLP-1R PAM effects on beta-cell function. This application is particularly valuable for translational diabetes research [1].

Well-Characterized Chemical Probe Procurement

Unlike BETP, which exhibits partial agonist activity at higher concentrations, VU0453379 acts exclusively as a pure PAM. This makes it ideal for experiments requiring unambiguous allosteric potentiation of endogenous GLP-1 signaling without confounding intrinsic activity [1][2].

Novel GLP-1R PAM Chemotype Validation

As the first highly selective and CNS-penetrant GLP-1R PAM, VU0453379 serves as a benchmark positive control in high-throughput screening campaigns aimed at identifying novel brain-permeable GLP-1R modulators for neurological or psychiatric indications [1].

Application

Selection Property

Validation Focus

Central GLP-1R neuroprotection and satiety signaling studies

CNS penetration profile with documented brain-to-plasma ratio

Brain exposure and central pharmacodynamic endpoint review

Potentiation assays at submaximal GLP-1 tone

Activity characterized at EC20 GLP-1 concentration

Concentration-response potentiation under endogenous-relevant conditions

Well-characterized chemical probe procurement

Single enantiomer with reported DMPK and brain binding profile

Formulation suitability and exposure-model interpretation

Benchmark for novel CNS-penetrant GLP-1R PAM chemotypes

Defined selectivity over GR and MC4R with CNS behavioral data

Comparative pharmacology and target-engagement assay context

• [1] Morris, L. C., Nance, K. D., Gentry, P. R., Days, E. L., Weaver, C. D., Niswender, C. M., ... & Lindsley, C. W. (2014). Discovery of (S)-2-cyclopentyl-N-((1-isopropylpyrrolidin-2-yl)-9-methyl-1-oxo-2,9-dihydro-1H-pyrrido[3,4-b]indole-4-carboxamide (VU0453379): a novel, CNS penetrant glucagon-like peptide 1 receptor (GLP-1R) positive allosteric modulator (PAM). Journal of Medicinal Chemistry, 57(23), 10192-10197. View Source
• [2] Willard, F. S., Wootten, D., Showalter, A. D., Savage, E. E., Ficorilli, J., Farb, T. B., ... & Sloop, K. W. (2012). Small molecule allosteric modulation of the glucagon-like peptide-1 receptor enhances the insulinotropic effect of oxyntomodulin. Molecular Pharmacology, 82(6), 1066-1073. View Source